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Compound of Interest

Compound Name: N,N-Diglycidyl-4-glycidyloxyaniline

Cat. No.: B1206105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the trifunctional epoxy resin N,N-Diglycidyl-4-
glycidyloxyaniline (DGGOA) against two other notable trifunctional epoxies: the aromatic

Tris(4-hydroxyphenyl)methane triglycidyl ether (THPM-TGE) and the aliphatic

Trimethylolpropane triglycidyl ether (TMPTGE). The selection of an appropriate epoxy resin is

critical for high-performance applications where superior thermal and mechanical properties are

paramount. This document summarizes key performance data from experimental testing to

facilitate informed material selection.

The trifunctionality of these molecules allows for the formation of densely cross-linked polymer

networks upon curing, leading to enhanced thermal stability and mechanical strength

compared to common bifunctional systems.[1] DGGOA, in particular, is noted for its ability to

create cured products with excellent heat resistance, high mechanical strength, and good

resistance to radiation and chemicals, often with a glass transition temperature (Tg) exceeding

200°C.[2] THPM-TGE is also utilized for synthesizing resins with excellent mechanical

properties and thermal stability. TMPTGE is often employed as a reactive diluent to reduce

viscosity while enhancing flexibility and impact resistance in formulations.[3]

Performance Benchmark: DGGOA vs. Alternatives
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The following table summarizes key quantitative data for the uncured resins and typical

properties of the cured systems. It is crucial to note that the properties of the cured epoxy, such

as Glass Transition Temperature (Tg) and mechanical strength, are highly dependent on the

curing agent, cure cycle, and stoichiometry used.
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Property

N,N-Diglycidyl-
4-
glycidyloxyanil
ine (DGGOA)

Tris(4-
hydroxyphenyl
)methane
triglycidyl
ether (THPM-
TGE)

Trimethylolpro
pane
triglycidyl
ether
(TMPTGE)

Test Method

Uncured Resin

Properties

CAS Number 5026-74-4 66072-38-6 30499-70-8[3] N/A

Molecular Weight

( g/mol )
277.32 460.52[4] 302.36[5] N/A

Appearance
Clear, brown

viscous liquid[2]
Solid[6]

Colorless to light

yellow liquid[3]
Visual

Viscosity @ 25°C

(mPa·s)
1,500 - 5,000[2]

N/A (Solid at

25°C)
100 - 200[3] ASTM D445

Epoxy Equivalent

Wt. (g/eq)
100 - 111[2]

~154

(Theoretical)
135 - 145[3] ASTM D1652

Cured Resin

Properties

(Typical)

Glass Transition

Temp. (Tg)
> 200°C[2]

~102°C (with

glutaric acid)[7]

Varies with

formulation
ASTM E1356

Tensile Strength

(MPa)
High 55 - 69

Varies with

formulation
ASTM D638

Young's Modulus

(GPa)
High 1.3 - 1.4

Varies with

formulation
ASTM D638

Thermal Stability

(Td)*
High High Moderate ASTM E1131

*Td = Decomposition Temperature. Generally, aromatic epoxies like DGGOA and THPM-TGE

exhibit higher thermal stability than aliphatic epoxies like TMPTGE.
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Experimental Protocols
The data presented in this guide are derived from standardized test methods to ensure

reproducibility and comparability. Below are detailed methodologies for the key experiments

cited.

Viscosity Measurement (ASTM D445)
This test method determines the kinematic viscosity of liquid resins, from which dynamic

viscosity can be calculated.[8]

Apparatus: A calibrated glass capillary viscometer is placed in a precisely controlled

temperature bath.[8]

Procedure: A fixed volume of the epoxy resin is introduced into the viscometer.[9] The

sample is allowed to reach thermal equilibrium within the bath. The time taken for the liquid

to flow under gravity between two marked points on the viscometer is measured.[8]

Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the calibration constant of the viscometer.[8]

Epoxy Equivalent Weight (EEW) (ASTM D1652)
This method quantifies the epoxy content of a resin, which is crucial for determining the correct

mix ratio with a curing agent.[10]

Apparatus: Standard laboratory titration equipment, including a burette and flasks.

Procedure: The epoxy resin sample is dissolved in a suitable solvent, such as methylene

chloride.[10] The solution is then titrated with a standardized solution of hydrobromic acid

(HBr) in glacial acetic acid. A methyl violet indicator is used to determine the endpoint, which

is observed as a color change from purple to green.

Calculation: The EEW is calculated from the sample weight, the concentration of the HBr

solution, and the volume of titrant used.

Glass Transition Temperature (Tg) by DSC (ASTM E1356)
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Differential Scanning Calorimetry (DSC) is used to determine the glass transition temperature

(Tg) of the cured epoxy.[11][12] Tg represents the transition from a hard, glassy state to a

softer, rubbery state.[13]

Apparatus: A Differential Scanning Calorimeter.

Procedure: A small, weighed sample (typically 10-15 mg) of the fully cured epoxy is placed in

an aluminum pan.[13] The sample is subjected to a controlled heating program, typically at a

rate of 20°C/min, under an inert atmosphere.[13] The instrument measures the difference in

heat flow required to raise the temperature of the sample compared to an empty reference

pan.[13]

Analysis: The Tg is identified as the midpoint of the step-like transition in the resulting heat

flow curve.[11]

Tensile Properties (ASTM D638)
This test is used to measure the mechanical properties of the cured epoxy, including tensile

strength and Young's modulus.[14]

Apparatus: A universal testing machine equipped with grips to hold the specimen and an

extensometer to measure strain.[15]

Procedure: Cured epoxy is cast or machined into a standard "dog-bone" shape. The

specimen is mounted in the grips of the testing machine and pulled apart at a constant rate

of crosshead movement until it fractures.[14][16] The force applied and the elongation

(strain) of the specimen are recorded throughout the test.[15]

Analysis: Tensile strength is calculated as the maximum stress the material can withstand

before breaking. The modulus of elasticity (Young's Modulus) is determined from the slope of

the initial linear portion of the stress-strain curve.[15]

Thermal Stability by TGA (ASTM E1131)
Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the cured epoxy

by measuring its weight change as a function of temperature.[17]
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Apparatus: A Thermogravimetric Analyzer, which consists of a precision balance and a

furnace.

Procedure: A small sample of the cured material is placed in the TGA's sample pan. The

furnace heats the sample at a controlled rate in a specified atmosphere (e.g., nitrogen or air).

[18] The weight of the sample is continuously monitored as the temperature increases.[19]

Analysis: The resulting data are plotted as weight percent versus temperature. The

decomposition temperature (Td) is typically reported as the temperature at which a specific

amount of weight loss (e.g., 5%) occurs, or the temperature of the maximum rate of

decomposition.[17][20]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the comprehensive evaluation and

benchmarking of trifunctional epoxy resins.
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1. Resin Preparation
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3. Performance Evaluation

4. Data Analysis
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Caption: Experimental workflow for benchmarking trifunctional epoxies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1206105#benchmarking-n-n-diglycidyl-
4-glycidyloxyaniline-against-other-trifunctional-epoxies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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